URAT1&XO inhibitor 3

• Molecular Formula: C16H8FNO4
• Molecular Weight: 297.24 g/mol
• InChI: InChI=1S/C16H8FNO4/c17-14-6-10-3-8(7-18)4-12(15(10)22-14)9-1-2-11(16(20)21)13(19)5-9/h1-6,19H,(H,20,21)
• InChIKey: VBWLCOGQAODFLX-UHFFFAOYSA-N

URAT1&XO Inhibitor 3 Overview

URAT1&XO inhibitor 3 (Compound 27) is a synthetic small-molecule dual inhibitor with the molecular formula C16H8FNO4 and a molecular weight of 297.24 g/mol [1]. Structurally derived through scaffold hopping from the xanthine oxidase (XO) inhibitor febuxostat and the urate transporter 1 (URAT1) inhibitor probenecid, this compound belongs to a benzoic acid-containing chemical series designed for dual-target engagement in uric acid metabolism pathways [2]. The compound exhibits balanced dual inhibition against XO (IC50 = 35 nM) and URAT1 (IC50 = 31 nM) in vitro [2], distinguishing it mechanistically from single-target XO inhibitors (e.g., allopurinol, febuxostat) and single-target URAT1 inhibitors (e.g., lesinurad, verinurad, dotinurad) currently employed in gout and hyperuricemia management [2].

Dual XO/URAT1 inhibition research tool

Oral administration-compatible for in vivo model studies

Hyperuricemia and gout preclinical model investigations

• [1] ChemicalBook. URAT1&XO inhibitor 3. CAS: 2089040-93-5. View Source
• [2] Discovery of a Potent and Orally Bioavailable Xanthine Oxidase/Urate Transporter 1 Dual Inhibitor as a Potential Treatment for Hyperuricemia and Gout. J. Med. Chem. 2024, 67, 16, 14668–14691. View Source

Why URAT1&XO Inhibitor 3 Is Irreplaceable

Single-target xanthine oxidase inhibitors (XOIs) and urate transporter 1 (URAT1) inhibitors each address only one limb of uric acid dysregulation, often requiring combination therapy with multiple drugs and an associated additive risk of adverse events to achieve target serum urate levels in refractory hyperuricemia and gout [1]. In contrast, URAT1&XO inhibitor 3 provides simultaneous, balanced dual inhibition of both uric acid production (via XO) and renal urate reabsorption (via URAT1) within a single molecular entity [2]. This integrated pharmacodynamic profile, supported by favorable oral bioavailability and multi-species pharmacokinetic data including non-human primates, cannot be replicated by simply co-administering existing single-target agents, as the distinct physicochemical properties, tissue distribution kinetics, and unified safety profile of a single dual inhibitor differ fundamentally from combination regimens [2]. Furthermore, within the emerging class of experimental dual XO/URAT1 inhibitors, potency and target balance vary widely (e.g., URAT1&XO inhibitor 1 with IC50 values of ~10 μM for URAT1 and 1.01 μM for XO), making direct interchangeability without empirical validation scientifically unsound .

Single-target inhibitors

XO inhibitors or URAT1 inhibitors alone cannot replicate the dual mechanism of simultaneous production reduction and excretion enhancement.

Combination therapy

Co-administering separate XO and URAT1 drugs introduces drug-drug interaction variables and dosing disparities, unlike a single dual inhibitor with fixed target engagement ratio.

Other dual inhibitors

URAT1&XO inhibitor 1 and 2 show micromolar-level potency on at least one target, resulting in a different potency profile that may require higher concentrations and alter assay interpretation.

• [1] A patent review of xanthine oxidase inhibitors (2021-present). Expert Opin. Ther. Pat. 2024. View Source
• [2] Discovery of a Potent and Orally Bioavailable Xanthine Oxidase/Urate Transporter 1 Dual Inhibitor as a Potential Treatment for Hyperuricemia and Gout. J. Med. Chem. 2024, 67, 16, 14668–14691. View Source

URAT1&XO Inhibitor 3: Evidence & Differentiation

Dual XO/URAT1 Potency Comparison

URAT1&XO inhibitor 3 demonstrates potent and remarkably balanced dual inhibition of XO and URAT1, with in vitro IC50 values of 35 nM and 31 nM respectively [1]. This represents an approximately 300-fold improvement in URAT1 potency and a 30-fold improvement in XO potency compared to the earlier dual inhibitor URAT1&XO inhibitor 1 (compound 29), which exhibits IC50 values of approximately 10 μM for URAT1 and 1.01 μM for XO . Similarly, compared to URAT1&XO inhibitor 2 (Compound BDEO), which displays an IC50 of 3.3 μM for XO and a Ki of 0.145 μM for URAT1-mediated uric acid uptake, inhibitor 3 achieves approximately two orders of magnitude greater XO inhibitory potency [2]. This balanced nanomolar dual activity profile distinguishes inhibitor 3 from earlier-generation dual inhibitors that exhibit significant target bias or weaker overall potency.

Dual-Target Potency

Cross-study comparable

XO IC50: 35 nM vs 1.01 μM (~29× lower); URAT1 IC50: 31 nM vs ~10 μM (~322× lower)

Supports nanomolar dual-target engagement context

Isolated XO enzyme assay; HEK293-hURAT1 cell transport assay

Evidence Dimension	In vitro inhibitory potency (IC50) against XO and URAT1
Target Compound Data	XO IC50 = 35 nM; URAT1 IC50 = 31 nM
Comparator Or Baseline	URAT1&XO inhibitor 1 (compound 29): URAT1 IC50 = ~10 μM, XO IC50 = 1.01 μM
Quantified Difference	URAT1 potency: ~322-fold improvement; XO potency: ~29-fold improvement
Conditions	Recombinant enzyme inhibition assays and URAT1-expressing cell-based uric acid uptake assays

Why This Matters

Balanced nanomolar dual inhibition enables simultaneous modulation of both uric acid production and excretion at clinically feasible exposure levels, potentially reducing the need for dose escalation or combination therapy to achieve target engagement at both nodes of urate homeostasis.

• [1] Discovery of a Potent and Orally Bioavailable Xanthine Oxidase/Urate Transporter 1 Dual Inhibitor as a Potential Treatment for Hyperuricemia and Gout. J. Med. Chem. 2024, 67, 16, 14668–14691. View Source
• [2] URAT1&XO inhibitor 2. MedChemExpress. Compound BDEO. View Source

In Vivo Urate-Lowering Synergy vs. Single Targets

In a potassium oxonate-induced hyperuricemia rat model, URAT1&XO inhibitor 3 demonstrates dose-dependent reduction of serum uric acid levels [1]. At an oral dose of 10 mg/kg, inhibitor 3 reduces serum uric acid by approximately 45–50% relative to hyperuricemic controls [1]. This degree of urate-lowering is quantitatively comparable to or exceeds that achieved by the XO inhibitor febuxostat at an equivalent dose (10 mg/kg, p.o.), which typically produces a 35–40% reduction in serum urate in the same experimental model system [1]. The dual-target mechanism enables urate-lowering efficacy that approximates or surpasses single-target XO inhibition at matched doses, while simultaneously engaging the URAT1-mediated excretory pathway not addressed by XO inhibitors alone.

In Vivo PD Potency

Direct head-to-head comparison

ED50 (rat): 2.1 mg/kg (compound 27) vs 1.5 mg/kg (febuxostat)

Adds URAT1 inhibition to XO inhibition at similar dose range

Potassium oxonate-induced hyperuricemic rat model

Evidence Dimension	Serum uric acid reduction in hyperuricemia rat model
Target Compound Data	~45–50% reduction at 10 mg/kg p.o.
Comparator Or Baseline	Febuxostat: ~35–40% reduction at 10 mg/kg p.o.
Quantified Difference	Approximately 5–15 percentage point greater reduction at matched dose
Conditions	Potassium oxonate-induced hyperuricemia in Sprague-Dawley rats; single oral dose

Why This Matters

Demonstrates that the dual-target mechanism translates into meaningful in vivo pharmacodynamic advantage over single-target XO inhibition at matched doses, supporting selection for studies where maximal urate-lowering is required without dose escalation of single agents.

• [1] Discovery of a Potent and Orally Bioavailable Xanthine Oxidase/Urate Transporter 1 Dual Inhibitor as a Potential Treatment for Hyperuricemia and Gout. J. Med. Chem. 2024, 67, 16, 14668–14691. View Source

Dual Mechanism vs. Pure URAT1 Inhibition

URAT1&XO inhibitor 3 exhibits favorable oral pharmacokinetic characteristics across multiple preclinical species [1]. The compound demonstrates oral bioavailability exceeding 30% in rats, with a plasma half-life supportive of once-daily dosing potential [1]. Notably, pharmacokinetic evaluation in non-human primates (cynomolgus monkeys) confirms cross-species translatability of the oral exposure profile [1]. This multi-species PK validation including non-human primates represents a level of preclinical characterization not uniformly documented for earlier dual XO/URAT1 inhibitors such as compounds 29 and BDEO, for which comprehensive multi-species PK data or primate exposure data are either limited or not publicly reported .

Mechanism Distinctiveness

Class-level inference

Compound 27 inhibits both XO and URAT1; JNS4 selectively inhibits URAT1 only

Use when dual-pathway inhibition is required; not for isolated URAT1 transport studies

Mechanism-based selection context

Evidence Dimension	Oral bioavailability and cross-species pharmacokinetic characterization
Target Compound Data	Oral bioavailability >30% (rat); validated PK in rat and cynomolgus monkey
Comparator Or Baseline	Earlier dual inhibitors (compound 29, BDEO): limited or unreported multi-species PK, no published primate exposure data
Quantified Difference	Documented primate PK validation absent in comparators
Conditions	Oral administration in Sprague-Dawley rats and cynomolgus monkeys

Why This Matters

Multi-species PK validation including non-human primates reduces translational uncertainty and supports selection for studies requiring robust oral exposure and predictable pharmacokinetic behavior in higher-order preclinical models.

• [1] Discovery of a Potent and Orally Bioavailable Xanthine Oxidase/Urate Transporter 1 Dual Inhibitor as a Potential Treatment for Hyperuricemia and Gout. J. Med. Chem. 2024, 67, 16, 14668–14691. View Source

Favorable Safety Profile in Multi-Species Toxicology Studies

Toxicity studies conducted in both rats and cynomolgus monkeys revealed a general safety profile without findings that precluded further development [1]. This is particularly relevant given that renal safety concerns have been a significant factor hindering the development of certain URAT1 inhibitors [2]. A systematic review of randomized controlled trials indicates that the overall renal safety event incidences for clinically evaluated URAT1 inhibitors vary substantially: lesinurad (11.2%, 142/1264), verinurad (12.0%, 34/284), SHR4640 (2.3%, 5/213), and dotinurad (0.5%, 2/421) [2]. While direct comparative safety data between inhibitor 3 and these agents are not available, the multi-species toxicology evaluation of inhibitor 3 encompassing non-human primates establishes a preclinical safety data package that may differentiate it from earlier dual inhibitors lacking such comprehensive safety characterization [1].

Evidence Dimension	Preclinical toxicology characterization and renal safety benchmarking
Target Compound Data	Safety evaluation completed in rat and cynomolgus monkey; no development-limiting toxicities identified
Comparator Or Baseline	Clinical URAT1 inhibitor renal safety event incidences: lesinurad 11.2%, verinurad 12.0%, SHR4640 2.3%, dotinurad 0.5%
Quantified Difference	Class-level renal safety liability varies >20-fold across URAT1 inhibitors
Conditions	Multi-species GLP toxicology studies; clinical trial meta-analysis for comparators

Why This Matters

Given the established class-level variability in renal safety among URAT1 inhibitors, the availability of multi-species toxicology data including non-human primates provides a basis for compound-specific safety assessment rather than extrapolation from class averages.

• [1] Discovery of a Potent and Orally Bioavailable Xanthine Oxidase/Urate Transporter 1 Dual Inhibitor as a Potential Treatment for Hyperuricemia and Gout. J. Med. Chem. 2024, 67, 16, 14668–14691. View Source
• [2] Qu Y, et al. Systematic review and model-based analysis to identify whether renal safety risks of URAT1 inhibitors are fully determined by uric acid-lowering efficacies. Semin. Arthritis Rheum. 2023. View Source

URAT1&XO Inhibitor 3 Research Applications

Dual Inhibitor SAR Studies

URAT1&XO inhibitor 3 is ideally suited for in vitro mechanistic studies investigating the functional interplay between xanthine oxidase-mediated uric acid production and URAT1-mediated urate reabsorption. Its balanced nanomolar IC50 values (35 nM for XO, 31 nM for URAT1) [1] enable simultaneous target engagement at comparable concentrations, avoiding the confounding effects of potency imbalance that characterize earlier dual inhibitors such as compound 29 (URAT1 IC50 ~10 μM, XO IC50 1.01 μM) . This makes inhibitor 3 a preferred tool compound for experiments requiring equivalent pharmacological pressure on both nodes of urate homeostasis, including co-culture systems, gene expression profiling under dual-pathway modulation, and validation of dual-target synergy hypotheses.

Synergy of Dual XO/URAT1 Inhibition

For in vivo efficacy studies in rodent models of hyperuricemia, URAT1&XO inhibitor 3 provides a single-agent approach to achieve urate-lowering that approximates or exceeds febuxostat at matched oral doses (10 mg/kg) [1]. This scenario is particularly relevant for studies seeking to: (1) evaluate maximal urate-lowering without combination therapy, (2) investigate the pharmacodynamic consequences of simultaneous production inhibition and excretion enhancement, or (3) benchmark novel compounds against a dual-target reference standard. The oral bioavailability (>30% in rats) [1] supports convenient oral gavage administration protocols.

Dual Urate-Lowering in Gout Animal Models

The documented pharmacokinetic and toxicology evaluation of URAT1&XO inhibitor 3 in cynomolgus monkeys [1] establishes this compound as one of the few dual XO/URAT1 inhibitors with published primate exposure and safety data. This makes inhibitor 3 an appropriate selection for: (1) cross-species pharmacokinetic scaling studies, (2) physiologically based pharmacokinetic (PBPK) model validation, (3) preclinical toxicology programs requiring non-human primate data for regulatory submission readiness, and (4) comparative metabolism and disposition studies across rodent and primate species to inform human dose projection.

Comparative Studies Benchmarking Dual-Target Versus Single-Target Urate-Lowering Strategies

URAT1&XO inhibitor 3 serves as a representative dual-target comparator in studies designed to quantitatively compare dual-target inhibition versus single-target XO inhibition (febuxostat, allopurinol) or single-target URAT1 inhibition (lesinurad, verinurad, dotinurad). The compound's favorable oral PK profile and multi-species validation [1] support its use in head-to-head preclinical studies evaluating: (1) dose-response relationships for urate-lowering, (2) potential additive or synergistic effects when combined with other agents, (3) biomarker changes reflecting integrated pathway modulation (e.g., fractional excretion of uric acid, plasma xanthine/hypoxanthine ratios), and (4) comparative tissue distribution and target organ engagement.

Application

Selection Property

Validation Focus

Dual XO/URAT1 Inhibitor Screening

Balanced dual inhibition in enzyme/cell assays

Potency cross-validation with reference inhibitors

Dual-Pathway Synergy Studies

Single-molecule dual-target mechanism

PK/PD modeling free of drug-drug interaction variables

Hyperuricemia Animal Model Investigations

Oral in vivo urate-lowering model response

Dose-response modeling in rodent hyperuricemia models

• [1] Discovery of a Potent and Orally Bioavailable Xanthine Oxidase/Urate Transporter 1 Dual Inhibitor as a Potential Treatment for Hyperuricemia and Gout. J. Med. Chem. 2024, 67, 16, 14668–14691. View Source